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Introduction

The Henry reaction, also known as the nitroaldol reaction, is a classic carbon-carbon bond-
forming reaction that involves the base-catalyzed addition of a nitroalkane, such as
nitromethane, to an aldehyde or ketone.[1][2] Discovered by Louis Henry in 1895, this reaction
IS a cornerstone in organic synthesis due to the versatility of its B-nitro alcohol products.[1][3]
These products are valuable intermediates that can be readily transformed into other important
functional groups, including -amino alcohols, a-nitro ketones, and nitroalkenes, which are key
building blocks in the synthesis of numerous pharmaceuticals and natural products.[1][4][5]

This document provides detailed protocols for conducting the Henry reaction with
nitromethane, covering various catalytic systems. It also includes quantitative data from
representative examples to guide reaction optimization and troubleshooting advice for common
experimental challenges.

Reaction Mechanism and Workflow

The Henry reaction is a reversible process that proceeds through the deprotonation of the
nitroalkane to form a nitronate anion, which then acts as a nucleophile, attacking the carbonyl
carbon of the aldehyde or ketone.[1][6] Subsequent protonation of the resulting alkoxide yields
the B-nitro alcohol.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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